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CAS No.: 60252-35-9

Cat. No.: B12790993

Get Quote

Executive Summary
Sodium Pepsinostreptin is the sodium salt form of Pepsinostreptin (N-Isobutyrylpepstatin), a

potent, naturally occurring aspartic protease inhibitor derived from Streptomyces species.[1][2]

Structurally analogous to Pepstatin A, it functions as a transition-state mimetic, exhibiting high-

affinity binding to the catalytic dyad of aspartic proteases such as pepsin, cathepsin D, and

renin.[1]

This guide defines the physicochemical identity of Sodium Pepsinostreptin, resolves

nomenclature ambiguities found in chemical databases, and provides a validated framework for

its application in enzymatic assays and protein purification.[1]

Part 1: Chemical Identity and Physicochemical
Properties[1]
1.1 Nomenclature and Structural Definition
There is a critical distinction in the literature between "Pepstatin" and "Pepsinostreptin." While

Pepstatin A contains an isovaleryl group at the N-terminus, Pepsinostreptin is characterized by
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an isobutyryl group.[1]

Common Name: Pepsinostreptin (Sodium Salt)[1][2]

Parent Compound: Pepsinostreptin (Free Acid)[1]

Synonyms: N-Isobutyrylpepstatin; Isobutyryl-Val-Val-Sta-Ala-Sta.[1][3]

CAS Number (Free Acid): 51724-57-3[1]

CAS Number (Sodium Salt/Related): 60252-35-9 (Note: Some databases associate this CAS

with the propionyl analog; verification of the specific batch certificate of analysis is

recommended).[1]

1.2 Molecular Specifications

Parameter
Pepsinostreptin (Free
Acid)

Sodium Pepsinostreptin
(Na Salt)

Chemical Formula C₃₃H₆₁N₅O₉ C₃₃H₆₀N₅O₉Na

Molecular Weight 671.87 g/mol 693.85 g/mol

Exact Mass 671.4469 Da 693.4288 Da

Solubility
Insoluble in water; Soluble in

MeOH, DMSO

Soluble in water (>1 mg/mL),

MeOH

Appearance White to off-white powder White lyophilized powder

pKa (Terminal COOH) ~3.5 - 4.0 N/A (Already ionized)

Technical Note: The sodium salt form is chemically derivatized to overcome the poor aqueous

solubility of the free acid, facilitating direct addition to aqueous buffers without high

concentrations of organic solvents (DMSO/Methanol) that might denature sensitive enzymes.[1]
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Part 2: Mechanism of Action
Sodium Pepsinostreptin acts as a reversible, tight-binding competitive inhibitor.[1] Its potency

stems from the unusual amino acid Statine ((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic

acid).[1]

2.1 The Statine Transition-State Mimicry
Aspartic proteases hydrolyze peptide bonds via a water molecule activated by two aspartate

residues in the active site.[1] The hydroxyl group of the Statine residue in Pepsinostreptin

mimics the tetrahedral transition state of the hydrolytic reaction.

Binding: The inhibitor enters the active site groove.

Interaction: The central hydroxyl group of Statine forms hydrogen bonds with the catalytic

Aspartate dyad.

Locking: The hydrophobic side chains (Val, Ala, Isobutyryl) occupy the substrate specificity

pockets (S1, S2, etc.), locking the enzyme in an inactive conformation.[1]

2.2 Visualization: Inhibition Pathway[1]
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Figure 1: Mechanism of Action.[1][4][5][6] The Statine residue of Pepsinostreptin intercepts the

catalytic aspartate dyad, preventing substrate hydrolysis.[1]

Part 3: Experimental Protocols
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3.1 Preparation of Stock Solutions
While the sodium salt is water-soluble, stability is maximized in organic solvents.[1]

Reagents:

Sodium Pepsinostreptin powder.[1]

Dimethyl Sulfoxide (DMSO) (ACS Grade) or Methanol.[1]

Milli-Q Water (for working solution).[1]

Protocol:

Primary Stock (1 mM): Dissolve 0.69 mg of Sodium Pepsinostreptin in 1 mL of DMSO or

Methanol.

Why: Prevents microbial degradation and hydrolysis during long-term storage (-20°C).[1]

Working Solution (10 µM): Dilute the Primary Stock 1:100 into the reaction buffer

immediately before use.

Note: Ensure the final DMSO concentration in the assay is <1% to avoid enzyme

interference.

3.2 Aspartic Protease Inhibition Assay
This protocol validates the activity of Sodium Pepsinostreptin against Pepsin.

Materials:

Enzyme: Porcine Pepsin (0.1 mg/mL in 10 mM HCl).[1]

Substrate: Hemoglobin or a fluorogenic peptide substrate.

Buffer: 0.1 M Sodium Citrate, pH 3.5.

Workflow:
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Figure 2: Step-by-step workflow for the inhibition assay.

Equilibration: Mix 80 µL of Buffer and 10 µL of Pepsin solution.

Inhibition: Add 5 µL of Sodium Pepsinostreptin (various concentrations). Incubate for 10–

15 minutes at 37°C.

Reasoning: Allows the inhibitor to reach equilibrium binding with the active site.

Initiation: Add 5 µL of Substrate.

Detection: Monitor the release of tyrosine-containing fragments (absorbance at 280 nm) or

fluorescence over 10 minutes.

Analysis: Plot % Inhibition vs. Log[Inhibitor] to determine IC50.
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Part 4: Applications in Drug Development
Lysosomal Storage Disorders: Used as a research tool to study Cathepsin D activity in

neuronal models.

Hypertension: Investigated as a structural template for Renin inhibitors.

Protein Purification: Included in protease inhibitor cocktails to prevent degradation of

recombinant proteins expressed in E. coli or yeast during cell lysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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